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Compound of Interest

Compound Name: 2,6-Dimethylbenzamide

Cat. No.: B3022000

Introduction

2,6-Dimethylbenzamide is a substituted aromatic amide that serves as a valuable building
block in organic synthesis and medicinal chemistry. Its chemical structure, characterized by a
benzamide core with two methyl groups flanking the amide functionality, imparts unique steric
and electronic properties that influence its reactivity and biological activity. The ortho-methyl
groups sterically hinder the amide, causing it to be twisted out of the plane of the aromatic ring,
which can interrupt 1t-electron conjugation[1]. This guide provides a comprehensive overview
of 2,6-Dimethylbenzamide, detailing its chemical and physical properties, synthesis,
spectroscopic characterization, safety considerations, and applications for researchers,
scientists, and drug development professionals.

Chemical Identity and Physicochemical Properties

Proper identification and understanding of the physicochemical properties of a compound are
fundamental for its application in research and development.

Identifier:
e CAS Number: 55321-98-7[2]
e IUPAC Name: 2,6-dimethylbenzamide[2]

e Molecular Formula: CoH11NOJ[2]
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« SMILES: CC1=C(C(=CC=C1)C)C(=O)N[2]

e InChiKey: NXDXMSTXCYCUGG-UHFFFAOYSA-N[2]

Physicochemical Data Summary Table:

Property Value Source

Molecular Weight 149.19 g/mol --INVALID-LINK--[2]
Appearance White crystalline solid --INVALID-LINK--
Melting Point 136 °C --INVALID-LINK--
Boiling Point 233.0 £ 29.0 °C (Predicted) --INVALID-LINK--
Solubility Soluble in organic solvents. --INVALID-LINK--

Topological Polar Surface Area  43.1 A2

~-INVALID-LINK--[2]

Synthesis of 2,6-Dimethylbenzamide

The synthesis of 2,6-Dimethylbenzamide can be achieved through several routes, most

commonly starting from either 2,6-dimethylbenzoic acid or 2,6-dimethylbenzonitrile. The choice

of synthetic pathway often depends on the availability of starting materials and the desired

scale of the reaction.

Method 1: From 2,6-Dimethylbenzoic Acid

This is a classical two-step approach involving the conversion of the carboxylic acid to an acid

chloride, followed by amination.

Experimental Protocol:

Step 1: Synthesis of 2,6-Dimethylbenzoyl Chloride

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 10

g of 2,6-dimethylbenzoic acid in 22 g of thionyl chloride[3].
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 Stir the mixture at reflux for 2 hours. The solid will gradually dissolve as the reaction
proceeds[3].

» After the reaction is complete, remove the excess thionyl chloride by distillation under
reduced pressure. The crude 2,6-dimethylbenzoyl chloride is obtained as a yellow oil and
can be used in the next step without further purification[3].

Step 2: Synthesis of 2,6-Dimethylbenzamide

In a separate flask, prepare a solution of aqueous ammonia.
e Cool the flask containing the ammonia solution in an ice bath.

o Slowly add the crude 2,6-dimethylbenzoyl chloride dropwise to the cold ammonia solution
with vigorous stirring. A white precipitate of 2,6-Dimethylbenzamide will form immediately.

o Continue stirring for an additional 30 minutes in the ice bath.

o Collect the solid product by vacuum filtration and wash with cold water to remove any
ammonium chloride.

» Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain
pure 2,6-Dimethylbenzamide.

DOT Diagram: Synthesis from 2,6-Dimethylbenzoic Acid
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Step 1: Acid Chloride Formation

SOClz
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[ce Bath

Step 2: Amination
2,6-Dimethylbenzamide NHs(aq)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,6-Dimethylbenzamide from 2,6-dimethylbenzoic acid.

Method 2: From 2,6-Dimethylbenzonitrile

This method involves the hydrolysis of the nitrile group to an amide. This can be achieved
under either acidic or basic conditions.

Experimental Protocol (Acid-Catalyzed Hydrolysis):

 In a round-bottom flask, dissolve 2,6-dimethylbenzonitrile in a suitable solvent such as a
mixture of a tertiary alcohol and water.

e Add a strong acid catalyst, for example, concentrated sulfuric acid, to the solution[1].
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Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and carefully neutralize it
with a base (e.g., sodium bicarbonate solution).

The product, 2,6-Dimethylbenzamide, will precipitate out of the solution.

Collect the solid by filtration, wash with water, and purify by recrystallization.

Spectroscopic Characterization

Spectroscopic data is essential for the structural elucidation and purity confirmation of 2,6-
Dimethylbenzamide.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
a singlet for the six protons of the two methyl groups, signals in the aromatic region for the
three protons on the benzene ring, and a broad signal for the two protons of the amide

group.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will display
signals corresponding to the methyl carbons, the aromatic carbons (with different chemical
shifts for the substituted and unsubstituted carbons), and the carbonyl carbon of the amide

group.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key
peaks include N-H stretching vibrations for the primary amide (typically two bands in the
region of 3100-3500 cm~1), a strong C=0 stretching vibration (amide | band) around 1640-
1680 cm~1, and N-H bending vibrations (amide Il band) around 1550-1640 cm~1. C-H
stretching and bending vibrations for the aromatic ring and methyl groups will also be
present.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+)
corresponding to the molecular weight of the compound (m/z = 149.19). Fragmentation
patterns can provide further structural information.

Reactivity and Chemical Behavior
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The chemical behavior of 2,6-Dimethylbenzamide is influenced by the steric hindrance around
the amide group. This can affect its ability to participate in reactions that involve the amide
nitrogen or carbonyl oxygen. For instance, the rate of hydrolysis of 2,6-Dimethylbenzamide is
expected to be slower compared to unhindered benzamides. The amide group can undergo
reduction to the corresponding amine, benzylamine, using strong reducing agents like lithium
aluminum hydride.

Applications in Research and Development

While 2,6-Dimethylbenzamide itself is primarily a synthetic intermediate, its derivatives have
shown significant potential in medicinal chemistry.

Anticonvulsant Activity: A notable derivative, N-(5-methylisoxazol-3-yl)-2,6-
dimethylbenzamide (D2916), has been identified as an anticonvulsant[4]. The metabolic
pathways of this compound have been studied, indicating that the aryl methyl group is a
primary site of oxidation[4].

Neuroleptic Agents: Derivatives of 2,6-dialkoxybenzamides have been synthesized and
evaluated as potential neuroleptic agents, demonstrating potent dopamine receptor blocking
activities[5]. This suggests that the 2,6-disubstituted benzamide scaffold is a promising
pharmacophore for the development of antipsychotic drugs[5].

Organic Synthesis: As a chemical intermediate, 2,6-Dimethylbenzamide can be used to
introduce the 2,6-dimethylbenzoyl group into molecules, which can be a key structural motif
in various biologically active compounds.

DOT Diagram: Application Areas
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Caption: Key application areas of 2,6-Dimethylbenzamide and its derivatives.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 2,6-
Dimethylbenzamide.

Hazard Identification: It is classified as harmful if swallowed and can cause skin, eye, and
respiratory tract irritation.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat. Use in a well-ventilated area or with a fume hood.

e Handling: Avoid creating dust. Avoid contact with skin, eyes, and clothing. Do not ingest or
inhale.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials.

Conclusion

2,6-Dimethylbenzamide is a compound of significant interest due to its unique structural
features and its role as a precursor to pharmacologically active molecules. This guide has
provided a detailed overview of its properties, synthesis, and applications, offering a valuable
resource for professionals in the fields of chemical synthesis and drug discovery. Further
research into the derivatives of 2,6-Dimethylbenzamide may lead to the development of new
therapeutic agents with improved efficacy and safety profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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